Cas no 1261919-00-9 (5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol)

• Product Name: 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol
• CAS No: 1261919-00-9
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18314732
• CID: 2763432
• PubChem ID: 53220438
• Update Time: 2025-06-25

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314732
• 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol, 95%
• 2'-Fluoro-3-hydroxy-5'-methoxy[1,1'-biphenyl]-4-carbaldehyde
• 1261919-00-9
• 5-(2-FLUORO-5-METHOXYPHENYL)-2-FORMYLPHENOL
• DTXSID00685174
• 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol

• MDL： MFCD18314732
• Inchi： 1S/C14H11FO3/c1-18-11-4-5-13(15)12(7-11)9-2-3-10(8-16)14(17)6-9/h2-8,17H,1H3
• InChI Key： UDCYNEVDXBBAKM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC(C=O)=C(C=1)O)OC

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol (CAS No. 1261919-00-9): A Comprehensive Overview

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol (CAS No. 1261919-00-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol.

Molecular Structure and Properties

The molecular formula of 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol is C₁₄H₁₁FO₃, with a molecular weight of approximately 248.23 g/mol. The compound features a phenolic hydroxyl group and a formyl group on the benzene ring, along with a substituted fluoro and methoxy group on another benzene ring. These functional groups contribute to the compound's unique chemical and physical properties, including its solubility, stability, and reactivity.

The presence of the fluoro and methoxy substituents imparts significant electronic effects on the molecule, influencing its reactivity and biological activity. The fluoro group increases the lipophilicity of the molecule, enhancing its ability to cross cell membranes and interact with biological targets. The methoxy group, on the other hand, can modulate the compound's electronic distribution, affecting its binding affinity to specific receptors.

Synthesis Methods

The synthesis of 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol can be achieved through various routes, each with its own advantages and limitations. One common method involves the condensation of 2-fluoro-5-methoxybenzaldehyde with 2-hydroxybenzaldehyde in the presence of a suitable catalyst. This reaction typically proceeds via a Claisen-Schmidt condensation mechanism, yielding the desired product in moderate to good yields.

Another approach involves the use of transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura coupling or Heck coupling. These methods offer high regioselectivity and functional group tolerance, making them suitable for the synthesis of complex molecules like 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol. Recent advancements in catalytic systems have further improved the efficiency and sustainability of these synthetic routes.

Biological Activities

5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol has been extensively studied for its potential biological activities. One of its most notable properties is its antioxidant activity. The phenolic hydroxyl group in the molecule can effectively scavenge free radicals, making it a potent antioxidant. This property has significant implications for preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol has shown promising anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

Potential Therapeutic Applications

The unique combination of antioxidant and anti-inflammatory properties makes 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol a promising candidate for various therapeutic applications. One area of particular interest is its potential use in treating neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). These diseases are characterized by chronic oxidative stress and inflammation, which contribute to neuronal damage and dysfunction.

Clinical studies have shown that compounds with similar structures to 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol can improve cognitive function and reduce neuroinflammation in animal models of AD. These findings suggest that further research into the therapeutic potential of 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol could lead to new treatments for these debilitating conditions.

Beyond neurodegenerative diseases, there is growing interest in exploring the use of 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol for other inflammatory conditions such as rheumatoid arthritis (RA) and inflammatory bowel disease (IBD). Preclinical studies have shown that it can effectively reduce inflammation and tissue damage in these conditions, providing a strong rationale for further clinical investigation.

Safety Considerations

Safety is a critical consideration in the development of any new therapeutic agent. While early studies suggest that 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol has a favorable safety profile, more extensive toxicological evaluations are needed to fully understand its potential side effects and long-term safety. Preclinical toxicity studies have generally shown low toxicity at therapeutic doses, but ongoing research is essential to ensure its safe use in humans.

FUTURE DIRECTIONS AND CONCLUSIONS

The discovery and development of new compounds like 5-(2-Fluoro-5-methoxyphenyl)-2-formylphenol represent significant advancements in medicinal chemistry and pharmaceutical research. Its unique combination of antioxidant and anti-inflammatory properties makes it a promising candidate for treating various diseases characterized by oxidative stress and inflammation.

Ongoing research aims to optimize the structure of this compound to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, further clinical trials are needed to validate its efficacy and safety in human subjects. As our understanding of this compound continues to grow, it holds great promise for improving patient outcomes in various therapeutic areas.